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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the experimental setup and protocols

for measuring the neutron capture cross-section of Europium-153 (¹⁵³Eu). This information is

crucial for researchers in nuclear physics, materials science, and radiopharmaceutical

development, where understanding neutron interactions with this isotope is essential.

Introduction
Europium-153 is a stable isotope of europium with a significant neutron capture cross-section,

making it relevant in various nuclear applications, including as a neutron absorber in nuclear

reactors.[1][2] Accurate measurement of its neutron capture cross-section across a range of

neutron energies is vital for reactor design, safety calculations, and the production of medical

radioisotopes. The primary experimental techniques employed for these measurements are the

time-of-flight (TOF) method and the activation method.[3][4][5][6][7]

Experimental Techniques
Two primary methods are utilized for measuring the neutron capture cross-section of ¹⁵³Eu:

Time-of-Flight (TOF) Method: This technique measures the neutron energy by determining

the time it takes for a neutron to travel a known distance.[8][9][10] A pulsed neutron source is

used, and the time difference between the neutron pulse generation and its detection after
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passing through the ¹⁵³Eu sample allows for a precise determination of the neutron's energy.

This method is suitable for measuring the cross-section over a wide energy range.[8][9][10]

Activation Method: In this method, a sample of ¹⁵³Eu is irradiated with a known neutron flux.

[5][6][7] The neutron capture reaction produces the radioactive isotope ¹⁵⁴Eu. By measuring

the activity of the produced ¹⁵⁴Eu, the neutron capture cross-section can be determined.[6][7]

This method is particularly effective for measurements at specific neutron energies, such as

thermal energies.[6]

Quantitative Data Summary
The following table summarizes experimentally determined values for the thermal neutron

capture cross-section and resonance integral of ¹⁵³Eu.

Parameter
Measured Value
(barns)

Experimental
Method

Reference

Thermal Neutron

Capture Cross-

Section (σ₀) at 0.0253

eV

364 ± 44 Time-of-Flight [8][9]

Thermal Neutron

Capture Cross-

Section (σ₀) at 0.0253

eV

312.7 (Evaluated in

JENDL-4.0 and JEFF-

3.2)

N/A [8]

Resonance Integral

(I₀)
1538 ± 106 Time-of-Flight [9]

Experimental Protocols
Time-of-Flight (TOF) Method Protocol
This protocol outlines the key steps for measuring the ¹⁵³Eu neutron capture cross-section

using the TOF method.

4.1.1. Sample Preparation:
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Obtain isotopically enriched Europium(III) oxide (¹⁵³Eu₂O₃) powder. The isotopic composition

and chemical purity should be certified by the supplier.[8]

Weigh the ¹⁵³Eu₂O₃ powder precisely. The uncertainty in weight should be minimized, for

instance, to ±1 mg.[8]

Encapsulate the powder in a thin, low-neutron-interaction material, such as aluminum foil or

an aluminum case.[1][8] The dimensions of the sample holder should be accurately

measured.

Prepare a "blank" sample containing an empty identical sample holder to measure

background radiation.

Prepare a reference sample with a well-known neutron capture cross-section, such as ¹⁰B,

for neutron flux determination.[8]

4.1.2. Experimental Setup:

Neutron Source: Utilize a pulsed neutron source, such as a linear accelerator (LINAC).[1][8]

[10] A common setup involves bombarding a heavy metal target (e.g., Tantalum) with

electrons to produce photoneutrons.[8]

Neutron Moderator: Place a moderator, such as a water tank, around the neutron source to

slow down the fast neutrons to a wider energy range.[8]

Flight Path: Establish a well-defined and evacuated flight path of a known length (e.g., 12-25

meters) for the neutrons to travel from the source to the sample.[1][8]

Collimators and Shielding: Use collimators to create a narrow, well-defined neutron beam

and shielding (e.g., lead bars) to reduce background gamma radiation from the neutron

source.[8]

Sample Position: Place the encapsulated ¹⁵³Eu sample at the end of the flight path,

perpendicular to the neutron beam.

Detectors: Position prompt gamma-ray detectors, such as C₆D₆ liquid scintillators or Bismuth

Germanate (BGO) scintillators, around the sample to detect the gamma rays emitted upon
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neutron capture.[8][9][10]

Neutron Flux Monitor: Place a neutron detector, such as a ³He or BF₃ counter, in the

beamline before the sample to monitor the neutron flux.[8]

4.1.3. Data Acquisition:

Irradiate the ¹⁵³Eu sample, the blank sample, and the reference sample sequentially with the

pulsed neutron beam.

Record the time-of-flight for each detected event in the gamma-ray detectors relative to the

initial neutron pulse.

Record the pulse height of each detected gamma-ray event.

Monitor and record the neutron beam intensity throughout the experiment.

4.1.4. Data Analysis:

Subtract the background spectrum obtained with the blank sample from the ¹⁵³Eu sample

spectrum.

Use the data from the reference sample (e.g., ¹⁰B) to determine the energy-dependent

neutron flux.

Apply the pulse-height weighting technique to the measured gamma-ray spectra to obtain

the capture yield, which is proportional to the capture cross-section.[8][9]

Correct the data for various experimental effects, including:

Neutron self-shielding and multiple scattering: These effects within the sample can alter

the measured capture rate. Corrections are typically made using Monte Carlo simulations

or analytical codes.[10]

Isotopic impurities: The presence of ¹⁵¹Eu, which has a very large thermal neutron capture

cross-section, must be corrected for.[8]

Detector dead time and efficiency.
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Calculate the absolute neutron capture cross-section of ¹⁵³Eu as a function of neutron

energy.

Activation Method Protocol
This protocol details the steps for measuring the ¹⁵³Eu neutron capture cross-section at a

specific neutron energy using the activation method.

4.2.1. Sample Preparation:

Prepare a known mass of high-purity ¹⁵³Eu₂O₃.

Encapsulate the sample in a suitable material that does not become significantly activated,

such as high-purity aluminum or quartz.

Prepare flux monitor foils (e.g., gold or cobalt) to be irradiated alongside the ¹⁵³Eu sample to

accurately determine the neutron flux.[7]

4.2.2. Irradiation:

Place the encapsulated ¹⁵³Eu sample and the flux monitor foils in a well-characterized

neutron field, such as that from a nuclear research reactor.[6][7]

Irradiate the samples for a predetermined time, sufficient to produce a measurable amount of

¹⁵⁴Eu activity.

Record the exact start and end times of the irradiation.

4.2.3. Gamma-Ray Spectroscopy:

After a suitable cooling period to allow short-lived interfering radioisotopes to decay, measure

the gamma-ray spectrum of the activated ¹⁵³Eu sample using a high-purity germanium

(HPGe) detector.

Measure the gamma-ray spectrum of the activated flux monitor foils to determine the neutron

flux.
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Identify and quantify the characteristic gamma-ray peaks of ¹⁵⁴Eu (e.g., at 123.1 keV, 723.3

keV, and 1274.5 keV).

4.2.4. Data Analysis:

Calculate the activity of ¹⁵⁴Eu from the measured gamma-ray peak intensities, correcting for

gamma-ray emission probabilities, detector efficiency, and decay during and after irradiation.

Calculate the neutron flux from the activity of the flux monitor foils.

Calculate the neutron capture cross-section of ¹⁵³Eu using the activation formula, which

relates the produced activity to the neutron flux, the number of target nuclei, and the

irradiation time.

Correct for any interfering reactions and self-shielding effects.

Visualizations
The following diagrams illustrate the key experimental workflow and the underlying nuclear

reaction.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b178974?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation

Irradiation (TOF Method)

Detection & Data Acquisition

Data Analysis

¹⁵³Eu₂O₃ Powder

Encapsulation
(Al Foil)

¹⁵³Eu Sample

Blank Sample Reference Sample
(¹⁰B)

LINAC

Ta Target

Moderator

Flight Path

γ-ray Detectors
(C₆D₆ / BGO)

Data Acquisition System
(TOF & Pulse Height)

Background
Subtraction

Neutron Flux
Determination

Pulse-Height
Weighting

Corrections
(Self-Shielding, etc.)

Calculate σ(n,γ)

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b178974?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


n

¹⁵⁴Eu*

+ ¹⁵³Eu

¹⁵³Eu

¹⁵⁴Eu γ

Prompt γ-rays

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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